3,3''-Diamino-5'-(3-amino-4-carboxyphenyl)-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid

• IUPAC Name: 2-amino-4-[3,5-bis(3-amino-4-carboxyphenyl)phenyl]benzoic acid
• InChI: InChI=1S/C27H21N3O6/c28-22-10-13(1-4-19(22)25(31)32)16-7-17(14-2-5-20(26(33)34)23(29)11-14)9-18(8-16)15-3-6-21(27(35)36)24(30)12-15/h1-12H,28-30H2,(H,31,32)(H,33,34)(H,35,36)
• InChI Key: CYNMIFWAWKAHSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)C3=CC(=C(C=C3)C(=O)O)N)C4=CC(=C(C=C4)C(=O)O)N)N)C(=O)O
• Molecular Formula: C27H21N3O6
• Molecular Weight: 483.5 g/mol

Description

3,3''-Diamino-5'-(3-amino-4-carboxyphenyl)-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid is a useful research compound. Its molecular formula is C27H21N3O6 and its molecular weight is 483.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,3''-Diamino-5'-(3-amino-4-carboxyphenyl)-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,3''-Diamino-5'-(3-amino-4-carboxyphenyl)-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Proton Conductive Properties : Saito et al. (2010) found that introducing NH groups, such as triazole and carbazole groups, can significantly enhance the proton conductive properties of sulfonated polyimide membranes at low humidity, which is crucial for fuel cell technology (Saito, Tanaka, Miyatake, & Watanabe, 2010).

• Biomedical and Industrial Applications : Imoto et al. (2010) described the value of 4,4′-Dihydroxy-3,3′-dinitrodiphenyl ether, a precursor that can be used in various biomedical and industrial applications, such as photosensitive polymer compositions for semiconductors (Imoto, Takeda, Tamaki, Taniguchi, & Mizuno, 2010).

• Synthesis of Novel Compounds : Williamson and Mallakpour (1991) explored the use of the synthesized compound as a reactive intermediate in the synthesis of novel compounds like bisbenzyne and its derivatives (Williamson & Mallakpour, 1991).

• Coordination Polymer Applications : Li, Zang, and Guo (2017) indicated the potential of a new Ho(II) polymer in various fields like chemistry, physics, and biology (Li, Zang, & Guo, 2017).

• Chiral Information Transfer : Meng et al. (2011) conducted research on terphenyl-edged Fe4L6 cages to study the transfer of chiral information between metal vertices and to understand the principles underlying their thermodynamics (Meng, Clegg, Thoburn, & Nitschke, 2011).

• Metal-Organic Frameworks (MOFs) : Dai et al. (2016) used ligands to construct MOFs with Pb(II), showing potential for a variety of scientific applications (Dai, Fan, Bi, Zhang, Zhang, Liang, Wang, Dong, & Gao, 2016).

• Lowering Melting Points in Thermotropic Copolyamides : Kim, Kimura, and Higashi (1999) discovered that diamine modifiers are more effective than dicarboxylic acid ones in lowering the melting points and clearing temperatures of thermotropic copolyamides (Kim, Kimura, & Higashi, 1999).

• Polyamides and Polyimides : Spiliopoulos, Mikroyannidis, and Tsivgoulis (1998) investigated rigid-rod polyamides and polyimides derived from 4,3''-Diamino-5'-(3-amino-4-carboxyphenyl)-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid (Spiliopoulos, Mikroyannidis, & Tsivgoulis, 1998).